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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.l. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905

Reported Information on C.I. Disperse Red 19

The table below summarizes the available data for C.I. Disperse Red 19 (CAS 2734-52-3) [1] [2].

Property Reported Value

Molecular Formula C16H18N40a4 [1] [2]

Molecular Weight 330.34 g/mol [1] [2]

Physical Form Dark purple to dark red-brown crystalline powder [2]
Water Solubility 234.5 pg/L at 25 °C [2]

LogP 3.05 [1]

General Environmental Concerns of Disperse Dyes

While specific comparative data for Disperse Red 19 is limited, the search results highlight broader

environmental challenges associated with disperse dyes that are relevant for context [3] [4] [5]:
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e Persistence: Their complex aromatic structure makes them recalcitrant to biodegradation. Some
dyes can persist in the environment for decades [3].

e Toxicity: Some azo dyes can be toxic, carcinogenic, or mutagenic. These effects can come from the
dye itself or from aromatic amines released when the dye breaks down [3].

¢ Treatment Challenges: Dyes are designed to be stable, making them difficult to remove with
conventional wastewater treatment plants. One study noted that certain disperse dyes were found in
both river water and drinking water, indicating ineffective removal [3].

The following diagram illustrates the general environmental pathway and impact of dyes from industrial

release to ecosystem effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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